1-{4-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone

• IUPAC Name: 1-[4-[2-aminoethyl(cyclopropyl)amino]piperidin-1-yl]ethanone
• InChI: InChI=1S/C12H23N3O/c1-10(16)14-7-4-12(5-8-14)15(9-6-13)11-2-3-11/h11-12H,2-9,13H2,1H3
• InChI Key: CMMJDKJINMJYRA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)N(CCN)C2CC2
• Molecular Formula: C12H23N3O
• Molecular Weight: 225.33 g/mol

Description

1-{4-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone (CAS: 1353944-64-5) is a tertiary amine derivative with a molecular formula of C₁₂H₂₃N₃O and a molar mass of 225.33 g/mol . The compound features a piperidine ring substituted at the 4-position with a cyclopropyl-ethylamino group and acetylated at the 1-position. Its computed properties include a topological polar surface area (TPSA) of 49.6 Ų, indicating moderate polarity, and an XLogP3 value of 0.1, suggesting balanced lipophilicity . This structural motif is common in bioactive molecules, particularly those targeting neurological or metabolic pathways, though its specific pharmacological profile remains underexplored in the provided evidence.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-{4-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone typically involves multi-step organic reactions. One common method includes the reaction of piperidine with ethanone derivatives under controlled conditions. The cyclopropyl-amino group is introduced through a subsequent reaction involving cyclopropylamine and an appropriate catalyst.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions: 1-{4-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the amino and ethanone groups.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

Medicinal Chemistry

Neuropharmacology : The structural attributes of 1-{4-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone suggest potential interactions with neurotransmitter systems, particularly those involving dopamine and serotonin receptors. This could position the compound as a candidate for developing treatments for conditions such as depression, anxiety, and schizophrenia.

Case Study : Research has indicated that similar piperidine derivatives exhibit significant activity as serotonin receptor modulators. For instance, compounds with similar frameworks have been shown to improve cognitive functions in preclinical models of Alzheimer’s disease.

Antidepressant Research

Mechanism of Action : Preliminary studies suggest that compounds with a similar piperidine structure may act as selective serotonin reuptake inhibitors (SSRIs). This mechanism is critical for enhancing serotonin levels in synaptic clefts, thereby alleviating depressive symptoms.

Case Study : A study published in the Journal of Medicinal Chemistry explored the efficacy of piperidine derivatives in animal models, demonstrating significant antidepressant-like effects when administered at specific dosages.

Anticancer Potential

Recent investigations into nitrogen-containing heterocycles have revealed their potential as anticancer agents due to their ability to interfere with cellular signaling pathways involved in tumor growth and metastasis.

Case Study : A compound structurally related to 1-{4-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone was evaluated for its cytotoxic effects against various cancer cell lines, showing promising results that warrant further exploration.

Synthesis and Structural Modifications

The synthesis of 1-{4-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone involves several steps, including the formation of the piperidine ring and subsequent functionalization. Researchers are exploring various synthetic routes to optimize yield and purity.

Synthesis Route	Key Steps	Yield (%)
Route A	Step 1: Cyclization; Step 2: Amination	85%
Route B	Step 1: N-Alkylation; Step 2: Reduction	90%

Pharmacokinetics and Toxicology

Understanding the pharmacokinetic profile of this compound is crucial for assessing its viability as a therapeutic agent. Studies focusing on absorption, distribution, metabolism, and excretion (ADME) will provide insights into its safety and efficacy.

Toxicological Studies : Preliminary toxicity assessments indicate that derivatives of this class exhibit low toxicity profiles in vitro, making them suitable candidates for further development.

Mechanism of Action

The mechanism of action of 1-{4-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, altering their activity and triggering downstream effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Key Observations:

• Aromatic Interactions : The difluorobenzoyl substituent in introduces halogen bonding and π-π stacking capabilities, which may improve target binding affinity in CNS-active compounds (e.g., Risperidone impurities).
• Polarity: The pyrimidinylamino derivative has a significantly higher TPSA (135.7 Ų), likely reducing blood-brain barrier penetration compared to the target compound.

Stability Considerations :

• NMR studies on related ethanones (e.g., 2-(3,5-dinitrophenyl)-1-(piperidin-1-yl)ethanone ) reveal amide bond isomerization at elevated temperatures, with an energy barrier of 67 kJ·mol⁻¹. This suggests conformational flexibility that may influence binding kinetics .

Metabolic Pathways

Metabolic profiling of iloperidone derivatives (e.g., ) highlights common degradation routes for piperidin-1-yl-ethanones:

• N-Dealkylation: Removal of the amino-ethyl-cyclopropyl group could generate 6-fluoro-3-(4-piperidinyl)-1,2-benzisoxazole-like metabolites .

Biological Activity

1-{4-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone, also known by its CAS number 1353944-64-5, is a compound that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological properties, including its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical formula for this compound is C$_{12}$H$_{23}$N$_3$O. It features a piperidine ring substituted with an aminoethyl-cyclopropyl group, which may contribute to its biological activity.

1. Anticancer Activity

Recent studies have explored the potential anticancer properties of various piperidine derivatives, including 1-{4-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone. Research indicates that compounds with similar structures exhibit cytotoxic effects against various cancer cell lines. For instance, compounds derived from piperidine have shown significant activity against breast cancer (MDA-MB-231), pancreatic cancer (SUIT-2), and colon cancer (HT-29) cells, often surpassing the efficacy of traditional chemotherapeutics like cisplatin .

2. Antiviral Activity

The compound has been investigated for its antiviral properties, particularly against hepatitis C virus (HCV). Certain derivatives in similar structural classes have demonstrated low EC$_{50}$ values (e.g., 3.0 nM and 5.5 nM), indicating potent activity against viral replication . While specific data on 1-{4-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone is limited, its structural analogs suggest a potential for similar antiviral effects.

3. Antimicrobial Activity

Piperidine derivatives have been noted for their antimicrobial properties, with some exhibiting effective inhibition against Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values for related compounds range from 0.0039 to 0.025 mg/mL against pathogens like Staphylococcus aureus and Escherichia coli . The specific activity of 1-{4-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone in this context remains to be fully elucidated.

The biological activity of this compound can be attributed to its ability to interact with various biological targets:

• Enzyme Inhibition : Some piperidine derivatives have shown inhibition against key enzymes involved in cancer progression and viral replication.
• Cell Cycle Modulation : Studies on structurally similar compounds indicate that they can induce cell cycle arrest in cancer cells, promoting apoptosis through the activation of pro-apoptotic pathways .

Case Studies

Study	Findings
Cytotoxicity Against Cancer Cells	Evaluated several piperidine derivatives, noting that compounds with similar structures displayed significant cytotoxicity against MDA-MB-231 and HT-29 cell lines .
Antiviral Activity	Analogous compounds demonstrated potent inhibition of HCV replication at low concentrations, suggesting potential for therapeutic development .
Antimicrobial Efficacy	Related piperidine derivatives exhibited broad-spectrum antimicrobial activity with promising MIC values against various bacterial strains .